Cas no 476326-71-3 (methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate)

• Product Name: methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate
• CAS No: 476326-71-3
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5949559
• PubChem ID: 3407034
• Update Time: 2025-06-09

methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate
• methyl 4-((3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)benzoate
• Benzoic acid, 4-[[(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)amino]carbonyl]-, methyl ester
• SR-01000006390-1
• AKOS024578456
• 476326-71-3
• Oprea1_399816
• methyl 4-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]benzoate
• SR-01000006390
• F0473-0405

• Inchi： 1S/C18H16N2O3S/c1-23-18(22)12-8-6-11(7-9-12)16(21)20-17-14(10-19)13-4-2-3-5-15(13)24-17/h6-9H,2-5H2,1H3,(H,20,21)
• InChI Key： PQKVOPAYRHWBRA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2SC3CCCCC=3C=2C#N)=O)C=C1

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• pka: 11.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate

Professional Introduction to Methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate (CAS No. 476326-71-3)

Methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 476326-71-3, represents a fusion of benzene derivatives and heterocyclic structures, making it a promising candidate for various biochemical applications.

The molecular structure of methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a cyano group at the 3-position of the tetrahydro-1-benzothiophene ring and a carbamoylbenzoate moiety at the 4-position creates a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiophene derivatives. These compounds are particularly intriguing due to their ability to interact with biological targets in unique ways. The tetrahydro-1-benzothiophen scaffold, in particular, has been extensively studied for its potential in modulating various biological pathways. For instance, studies have shown that benzothiophene derivatives can exhibit properties such as anti-inflammatory, analgesic, and even anticancer effects.

The carbamoylbenzoate group in methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate adds an additional layer of functionality that can influence both the solubility and metabolic stability of the compound. This makes it an attractive candidate for drug development, where optimizing these properties is crucial for achieving desired pharmacokinetic profiles. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds more accurately, facilitating the design of molecules with enhanced efficacy and reduced side effects.

One of the most exciting aspects of studying methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate is its potential in the development of targeted therapies. The unique structural features of this compound allow it to interact with specific biological targets with high selectivity. For example, preliminary studies have suggested that it may inhibit certain enzymes involved in cancer progression by binding to their active sites. This level of specificity is critical for developing drugs that minimize off-target effects and improve patient outcomes.

The cyano group at the 3-position of the tetrahydro-1-benzothiophene ring is another key feature that contributes to the compound's potential biological activity. Cyano groups are known to be versatile pharmacophores that can participate in various types of interactions with biological targets. These interactions can range from hydrogen bonding to electrostatic interactions, depending on the specific context. By incorporating a cyano group into the molecular structure of methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate, researchers can fine-tune its properties to achieve desired biological effects.

In addition to its potential therapeutic applications, methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate may also find utility in other areas such as material science and agrochemicals. The unique combination of functional groups in its structure makes it a valuable building block for synthesizing more complex molecules with tailored properties. For instance, researchers have explored using benzothiophene derivatives as precursors for developing advanced materials with enhanced electronic properties.

The synthesis of methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoylbenzoate presents both challenges and opportunities for synthetic chemists. The complex nature of its molecular structure requires careful planning and execution to ensure high yields and purity. However， recent advances in synthetic methodologies have made it possible to access such compounds more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized the way complex organic molecules are synthesized， opening up new possibilities for drug discovery and material development.

As research continues to uncover the potential of compounds like methyl 4-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-y]carbamoylbenzoate, it is likely that new applications will emerge across various fields。 The ability to design molecules with specific functionalities based on well-understood structural principles is a testament to the power of modern chemistry。 By leveraging our understanding of molecular interactions， we can develop innovative solutions to some of the most pressing challenges facing society today.

In conclusion，methyl 4-(3-cyano--tetrahydropyrrolo[1，2-a]pyrazine -N-carboxamido） benzoic acid methyl ester (CAS No．476326--71—33）is a remarkable compound with numerous potential applications in pharmaceuticals， materials science， and beyond． Its unique structural features make it an excellent candidate for further research， and ongoing studies are likely to yield even more insights into its capabilities． As our understanding of chemistry continues to evolve， we can expect to see increasingly sophisticated applications emerge from compounds like this one．